Cas no 64181-46-0 (Benzamide, N-butyl-2-fluoro-)

Benzamide, N-butyl-2-fluoro- structure
Benzamide, N-butyl-2-fluoro- structure
Product Name:Benzamide, N-butyl-2-fluoro-
CAS No:64181-46-0
MF:C11H14FNO
MW:195.23336648941
CID:1671695
PubChem ID:3113482
Update Time:2025-04-21

Benzamide, N-butyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-butyl-2-fluoro-
    • N-butyl-2-fluoro-benzamide
    • N-butyl-2-fluorobenzamide
    • IJILQXVYUMVRIH-UHFFFAOYSA-N
    • AKOS000672916
    • Benzamide, 2-fluoro-N-butyl-
    • 64181-46-0
    • MDL: MFCD01214090
    • Inchi: 1S/C11H14FNO/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12/h4-7H,2-3,8H2,1H3,(H,13,14)
    • InChI Key: IJILQXVYUMVRIH-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(NCCCC)=O

Computed Properties

  • Exact Mass: 195.10602
  • Monoisotopic Mass: 195.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • PSA: 29.1
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